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Introduction

Tetraamminecopper(ll) sulfate, [Cu(NH3)4]SOa4-H20, is a metal complex with a characteristic
deep blue color.[1][2] Accurate determination of the copper content in this complex is crucial for
quality control in various applications, including as a component in pesticides and as a dyeing
agent.[3] This application note details two reliable titrimetric methods for the quantification of
copper: lodometric Titration and Complexometric EDTA Titration.

1. lodometric Titration

This method is based on the oxidation of iodide ions by copper(ll) ions to form iodine. The
liberated iodine is then titrated with a standardized solution of sodium thiosulfate.[4][5]

The key reactions are: 2Cu2* + 41~ - 2Cul(s) + |2 I2 + 252032~ - 2|~ + S40e62~
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2. Complexometric EDTA Titration

This direct titration method involves the use of Ethylenediaminetetraacetic acid (EDTA), a
chelating agent that forms a stable, water-soluble complex with copper(ll) ions.[6][7] The
endpoint is detected using a metal-ion indicator, such as murexide.[6][8]

The reaction is: Cu2* + [EDTA]*~ — [Cu(EDTA)J]?~

Experimental Protocols
Protocol 1: lodometric Titration

A. Reagent and Solution Preparation

e Sodium Thiosulfate Solution (~0.1 M): Dissolve approximately 25 g of sodium thiosulfate
pentahydrate (Na2S203-5H20) in 1 L of recently boiled and cooled distilled water. Add about
0.1 g of sodium carbonate to stabilize the solution. Store in a dark bottle.

o Potassium lodide (Kl): Solid.

o Starch Indicator Solution: Prepare a paste of 1 g of soluble starch in a small amount of cold
water. Pour this paste into 100 mL of boiling water with constant stirring. Cool before use.
This solution should be prepared fresh.[9]

o Standard Potassium Dichromate Solution (~0.02 M): Accurately weigh about 0.25 g of
primary standard grade potassium dichromate (K2Cr207), previously dried at 110°C, and
dissolve it in a 250 mL volumetric flask with distilled water.

e Sulfuric Acid (2 M): Slowly add 111 mL of concentrated sulfuric acid to 800 mL of distilled
water, cool, and dilute to 1 L.

B. Standardization of Sodium Thiosulfate Solution
o Pipette 25.00 mL of the standard potassium dichromate solution into a 250 mL conical flask.

e Add approximately 2 g of solid potassium iodide and 20 mL of 2 M sulfuric acid.[5]
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Swirl the flask and allow it to stand in the dark for about 5 minutes to ensure complete
reaction.

Titrate the liberated iodine with the prepared sodium thiosulfate solution until the solution
turns a pale yellow color.[5]

Add 2 mL of starch indicator solution. The solution will turn deep blue.[5]

Continue the titration dropwise until the blue color disappears, leaving a pale green color
from the chromium(lll) ions.

Record the volume of sodium thiosulfate solution used. Repeat the titration at least two more
times to obtain concordant results.

Calculate the exact molarity of the sodium thiosulfate solution.
. Titration of Tetraamminecopper(ll) Sulfate

Accurately weigh about 0.25 g of the tetraamminecopper(ll) sulfate sample into a 250 mL
conical flask.

Dissolve the sample in about 50 mL of distilled water.

Carefully add dilute acetic acid dropwise until the deep blue color of the complex disappears
and the solution becomes a pale blue. This neutralizes the ammonia and releases the
copper(ll) ions.

Add approximately 2 g of solid potassium iodide to the flask and swirl to dissolve. A white
precipitate of copper(l) iodide will form, and the solution will turn brown due to the liberated
iodine.[10]

Titrate the liberated iodine with the standardized sodium thiosulfate solution until the brown
color fades to a pale yellow.

Add 2 mL of starch indicator solution, which will turn the solution deep blue.[10]

Continue the titration dropwise with constant swirling until the blue color disappears and a
milky white precipitate remains.[11]
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Record the volume of sodium thiosulfate solution used and repeat the titration for at least two
more samples.

Protocol 2: Complexometric EDTA Titration

A. Reagent and Solution Preparation

EDTA Solution (~0.01 M): Dissolve approximately 3.72 g of disodium EDTA dihydrate
(NazH2EDTA-2H20) in 1 L of distilled water.

Ammonia Buffer (pH ~10): Dissolve 70 g of ammonium chloride (NH4Cl) in 688 mL of
concentrated ammonia solution and dilute to 1 L with distilled water.[12]

Murexide Indicator: Prepare a fresh 0.1% (w/v) aqueous solution of murexide.[6]
Alternatively, a ground mixture of 1 part murexide to 100 parts sodium chloride can be used
as a solid indicator.

Standard Copper Sulfate Solution (~0.01 M): Accurately weigh about 0.25 g of pure copper
foil or wire, dissolve it in a minimum amount of concentrated nitric acid in a fume hood.
Gently boil the solution to expel nitrogen oxides, then cool and dilute to 1 L in a volumetric
flask with distilled water.

. Standardization of EDTA Solution
Pipette 25.00 mL of the standard copper sulfate solution into a 250 mL conical flask.
Add about 75 mL of distilled water.

Add ammonia solution dropwise until the initial light blue precipitate dissolves to form a clear,
deep blue solution.[8][13]

Add a few drops of the murexide indicator solution (or a small amount of the solid indicator).
The solution will turn a yellow or greenish-yellow color.[8][13]

Titrate with the prepared EDTA solution until the color changes from yellow/green to a
distinct purple.[8]
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Record the volume of EDTA solution used and repeat the titration at least two more times to
obtain concordant results.

Calculate the exact molarity of the EDTA solution.
. Titration of Tetraamminecopper(ll) Sulfate

Accurately weigh about 0.1 g of the tetraamminecopper(ll) sulfate sample into a 250 mL
conical flask.[6]

Dissolve the sample in approximately 50 mL of distilled water.[6] The solution will be deep
blue.

Add a few drops of the murexide indicator solution.
Titrate with the standardized EDTA solution. The initial color will be a greenish-yellow.[6][7]

The endpoint is reached when the color changes sharply to a distinct purple.[6][8] A white
sheet of paper placed under the flask can aid in observing the color change.[6][7]

Record the volume of EDTA solution used and repeat the titration for at least two more
samples.

Data Presentation

Table 1. Key Quantitative Data for Titrations
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Complexometric EDTA

Parameter lodometric Titration o
Titration
Analyte Tetraamminecopper(ll) sulfate Tetraamminecopper(ll) sulfate
_ Standardized Sodium _
Titrant ) Standardized EDTA (~0.01 M)
Thiosulfate (~0.1 M)
Indicator Starch Solution Murexide
Endpoint Color Change Blue to Milky White Yellow/Green to Purple
Molar Mass of CuS0Oa4-5H20 249.68 g/mol -
Molar Mass of
245.79 g/mol 245.79 g/mol
[Cu(NH3)4]S04-H20
Molar Mass of Copper (Cu) 63.55 g/mol 63.55 g/mol
Molar Mass of Na2S203-5H20 248.18 g/mol -
Molar Mass of
- 372.24 g/mol

NazH2EDTA-2H20

Stoichiometric Ratio
(Analyte:Titrant)

2:2 (Cu?t : S20327)

1:1 (Cuz*t : EDTA)

Calculations

For lodometric Titration:

Moles of Iz reacted: (Moles of S2032~ used) / 2
Moles of Cu?* in sample: Moles of Iz reacted x 2
Mass of Cu in sample: Moles of Cu?* x Molar mass of Cu

% Copper in sample: (Mass of Cu / Mass of sample) x 100

For Complexometric EDTA Titration:

Moles of S2032- used: Molarity of Na2S203 x Volume of Na2S20s3 (L)
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Moles of EDTA used: Molarity of EDTA x Volume of EDTA (L)

Moles of Cu?* in sample: Moles of EDTA used (due to 1:1 stoichiometry)

Mass of Cu in sample: Moles of Cu2* x Molar mass of Cu

% Copper in sample: (Mass of Cu / Mass of sample) x 100

Visualizations
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Caption: Workflow for lodometric Titration of Copper.
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Caption: Workflow for Complexometric EDTA Titration of Copper.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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